5-Bromo-6-chloro-isatoic anhydride

• IUPAC Name: 6-bromo-5-chloro-1H-3,1-benzoxazine-2,4-dione
• InChI: InChI=1S/C8H3BrClNO3/c9-3-1-2-4-5(6(3)10)7(12)14-8(13)11-4/h1-2H,(H,11,13)
• InChI Key: IESQFBQHRJYOHR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C2=C1NC(=O)OC2=O)Cl)Br
• Molecular Formula: C8H3BrClNO3
• Molecular Weight: 276.47 g/mol

Description

5-Bromo-6-chloro-isatoic anhydride is an important chemical raw material and pharmaceutical intermediate. It is mainly used in laboratory research and development processes and chemical production processes.

Synthesis Analysis

5-Bromo-6-chloro-isatoic anhydride is prepared from 5-bromo indole by stirring in a 4:1 mixture of DMF/H2O for 16 hours at room temperature.

Molecular Structure Analysis

The molecular formula of 5-Bromo-6-chloro-isatoic anhydride is C8H3BrClNO3. The molecular weight is 276.47.

Scientific Research Applications

• Decarboxylative Coupling Reactions : Isatoic anhydrides, including 5-Bromo-6-chloro-isatoic anhydride, are used in palladium-catalyzed decarboxylative coupling with arylboronic acids. This process achieves aryl o-aminobenzoates with moderate to good yields and demonstrates compatibility with various functional groups, indicating its versatility in organic synthesis (Lu et al., 2011).

• Heterocyclic System Synthesis : 5-Bromo-6-chloro-isatoic anhydride plays a role in the preparation of novel heterocyclic systems. It reacts with specific compounds to produce a range of derivatives, demonstrating its utility in the synthesis of complex organic molecules (Sunder & Peet, 1979).

• Synthesis of Cycloalkanols : Isatoic anhydrides, including the bromo-chloro variant, are used for synthesizing cycloalkanols. This involves reaction with bromomagnesio alkanes, showcasing its potential in producing various organic compounds (Canonne, Boulanger, & Chantegrel, 1987).

• Role in Dye and Pigment Analysis : 5-Bromo-6-chloro-isatoic anhydride, as a derivative of isatoic anhydride, is involved in the study of reactions of certain colorants with ozone. This research contributes to understanding the fading mechanisms of natural organic colorants (Grosjean et al., 1988).

• Synthesis of Benzotriazepin Derivatives : Isatoic anhydrides are instrumental in synthesizing 1,3,4-Benzotriazepin-5-one derivatives, a class of compounds with potential applications in various fields of chemistry and pharmacology (Takahashi, Onizawa, & Satoh, 1974).

• Scavenger Resin Development : The highly reactive anhydride moiety of isatoic anhydride allows its use in developing scavenger resins for completely removing primary and secondary aliphatic amines from certain reactions (Coppola, 1998).

Future Directions

5-Bromo-6-chloro-isatoic anhydride is an important chemical raw material and pharmaceutical intermediate. It is mainly used in laboratory research and development processes and chemical production processes. Therefore, its future directions may involve its use in the synthesis of new pharmaceuticals and other chemical products.

Mechanism of Action

Target of Action

Isatoic anhydride and its derivatives are often used as building blocks in the synthesis of various nitrogen-containing heterocyclic structures . These structures can interact with a variety of biological targets, depending on their specific chemical structure.

Mode of Action

The mode of action of isatoic anhydride derivatives can vary widely, depending on the specific derivative and its target. Generally, these compounds can interact with their targets through a variety of mechanisms, including binding to active sites, inducing conformational changes, or interfering with the function of the target molecule .

Biochemical Pathways

Isatoic anhydride derivatives can affect a variety of biochemical pathways, depending on their specific targets. These could include pathways involved in cell signaling, metabolism, or gene expression .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of isatoic anhydride derivatives can vary widely, depending on the specific chemical structure of the derivative. Factors such as solubility, stability, and molecular size can all influence the bioavailability of these compounds .

Result of Action

The molecular and cellular effects of isatoic anhydride derivatives can vary widely, depending on the specific derivative and its target. These effects could include changes in cell signaling, alterations in metabolic processes, or effects on gene expression .

Action Environment

The action, efficacy, and stability of isatoic anhydride derivatives can be influenced by a variety of environmental factors. These could include factors such as pH, temperature, and the presence of other molecules .